![molecular formula C25H30N4O B4581621 1-cyclopentyl-4-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine](/img/structure/B4581621.png)
1-cyclopentyl-4-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine
Overview
Description
1-cyclopentyl-4-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of piperazines and has gained significant attention due to its potential applications in various fields of research.
Scientific Research Applications
Antimicrobial and Antibacterial Activities
Several studies have synthesized and evaluated the antimicrobial activities of piperazine derivatives. For example, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized and shown potent bacterial biofilm and MurB inhibitors, with certain compounds displaying significant antibacterial efficacies against strains like E. coli, S. aureus, and S. mutans. These compounds also showed effective biofilm inhibition activities, surpassing the reference drug Ciprofloxacin, and exhibited excellent inhibitory activities against MurB enzyme (Mekky, Sanad, 2020). Similarly, other studies have focused on synthesizing derivatives that target bacterial strains, demonstrating moderate to significant antibacterial activities against Bacillus Subtilis and Escherichia Coli (Deshmukh, Karale, Akolkar, Randhavane, 2017).
Anti-Proliferative Activities
Research into the anti-proliferative properties of piperazine derivatives has also been conducted. One study synthesized N-Mannich bases of 1,3,4-oxadiazoles and evaluated their inhibitory activity against pathogenic bacteria and fungi, as well as their anti-proliferative activity against cancer cell lines, finding that certain derivatives showed potent activity against Gram-positive bacteria and demonstrated significant anti-proliferative effects (Al-Wahaibi, Mohamed, Tawfik, Hassan, El-Emam, 2021).
Enzyme Inhibition
Additionally, the inhibition of specific enzymes by piperazine derivatives has been explored. For instance, derivatives have been found to inhibit enzymes critical to bacterial growth and biofilm formation, providing a basis for developing new antibacterial agents with specific mechanisms of action (Mekky, Sanad, 2020).
properties
IUPAC Name |
3-benzhydryl-5-[(4-cyclopentylpiperazin-1-yl)methyl]-1,2,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O/c1-3-9-20(10-4-1)24(21-11-5-2-6-12-21)25-26-23(30-27-25)19-28-15-17-29(18-16-28)22-13-7-8-14-22/h1-6,9-12,22,24H,7-8,13-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEXFZVANWOGHHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCN(CC2)CC3=NC(=NO3)C(C4=CC=CC=C4)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-4-{[3-(diphenylmethyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.